Cas no 2624109-65-3 (rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans)

• Product Name: rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans
• CAS No: 2624109-65-3
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• MDL: MFCD33550322
• CID: 5664605
• PubChem ID: 155978181
• Update Time: 2025-11-01

rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-O-{[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methyl}hydroxylamine hydrochloride
• 2624109-65-3
• EN300-27748493
• rac-O-{[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methyl}hydroxylamine hydrochloride, trans
• rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans

• MDL： MFCD33550322
• Inchi： 1S/C6H10F3NO.ClH/c7-6(8,9)5-2-1-4(5)3-11-10;/h4-5H,1-3,10H2;1H/t4-,5+;/m0./s1
• InChI Key： UIAHLAAQNLRWHB-UYXJWNHNSA-N
• SMILES： Cl.FC([C@@H]1CC[C@H]1CON)(F)F

Computed Properties

• Exact Mass: 205.0481262g/mol
• Monoisotopic Mass: 205.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans

Introduction to rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans (CAS No. 2624109-65-3)

Rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans (CAS No. 2624109-65-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, including a cyclobutyl ring and a trifluoromethyl group, which contribute to its unique chemical and biological properties. The compound's hydroxylamine functionality and hydrochloride salt form further enhance its potential applications in various therapeutic areas.

The cyclobutyl ring in the structure of rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans provides rigidity and conformational constraints that can influence its interactions with biological targets. This rigidity can lead to improved binding affinity and selectivity, which are crucial factors in drug design. The presence of the trifluoromethyl group adds additional complexity to the molecule, enhancing its lipophilicity and metabolic stability. These properties make the compound an attractive candidate for the development of novel therapeutic agents.

The hydroxylamine functionality in the compound is particularly noteworthy. Hydroxylamines are known for their ability to act as nucleophiles and undergo various chemical reactions, including oxidation to nitroso compounds and reduction to amines. In the context of medicinal chemistry, these reactions can be harnessed to modulate the activity of target proteins or enzymes. The hydroxylamine group can also form hydrogen bonds with biological targets, contributing to its binding affinity and selectivity.

The hydrochloride salt form of the compound ensures good solubility in aqueous media, which is essential for its use in biological assays and pharmaceutical formulations. The salt form can also influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are critical for optimizing the therapeutic efficacy and safety profile of the compound.

Rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans has been studied extensively in recent years for its potential applications in various therapeutic areas. One of the most promising areas of research is its use as a modulator of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, including signal transduction, gene regulation, and immune responses. Modulating these interactions can have significant therapeutic benefits in diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the ability of rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans to modulate PPIs involved in cancer signaling pathways. The results showed that the compound effectively inhibited the interaction between specific proteins involved in cell proliferation and survival pathways. This inhibition led to reduced tumor growth in preclinical models, highlighting the potential of the compound as an anticancer agent.

Beyond cancer research, rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans has also shown promise in neurodegenerative disorders. In a study published in Chemical Biology & Drug Design, researchers explored the compound's ability to modulate PPIs involved in protein aggregation processes associated with diseases such as Alzheimer's and Parkinson's. The results indicated that the compound could reduce protein aggregation and improve cellular function in vitro models of these diseases.

The unique structural features of rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans also make it an attractive candidate for drug delivery systems. The cyclobutyl ring and trifluoromethyl group can be used to design prodrugs that are activated under specific physiological conditions. This approach can enhance the targeting specificity and reduce off-target effects of the compound.

In conclusion, rac-O-{(1R,2R)-2-(trifluoromethyl)cyclobutylmethyl}hydroxylamine hydrochloride, trans (CAS No. 2624109-65-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups offer opportunities for developing novel therapeutic agents that can address unmet medical needs. Ongoing research continues to explore its full potential and optimize its use in various therapeutic areas.